II-B08

• Molecular Formula: C33H27N5O4
• Molecular Weight: 557.6 g/mol
• InChI: InChI=1S/C33H27N5O4/c1-37-28-19-29(39)26(33(41)42)18-25(28)31(32(37)23-10-6-3-7-11-23)27-20-38(36-35-27)17-16-30(40)34-24-14-12-22(13-15-24)21-8-4-2-5-9-21/h2-15,18-20,39H,16-17H2,1H3,(H,34,40)(H,41,42)
• InChIKey: RATFAFAWIWHLMR-UHFFFAOYSA-N

II-B08 SHP2 Inhibitor Overview

II-B08, also known as PTP Inhibitor XXXI, is a cell-permeable, indolo-salicylic acid-based small molecule that acts as a reversible and noncompetitive inhibitor of the Src homology-2 domain containing protein tyrosine phosphatase-2 (SHP2) [1]. It targets the catalytic domain of SHP2, inhibiting pNPP hydrolysis with an IC50 of 5.5 µM and a Ki of 5.2 µM . II-B08 is a widely used chemical probe in phosphorylation and dephosphorylation studies, particularly for investigating SHP2-dependent signaling in cancer models [1][2].

1

Active-site catalytic domain SHP2 inhibition studies

2

Noncompetitive binding mechanism compatible with combination strategies

3

Cell-permeable probe for SHP2-dependent cancer signaling research

• [1] Zhang X, He Y, Liu S, et al. Salicylic acid based small molecule inhibitor for the oncogenic Src homology-2 domain containing protein tyrosine phosphatase-2 (SHP2). J Med Chem. 2010;53(6):2482-2493. View Source
• [2] Mali RS, et al. Dual PI-3K and SHP2 inhibition by LY294002 and II-B08 prolongs survival in a murine myeloproliferative disease model. Blood. 2012;120(21):2669. View Source

II-B08 Generic Substitution Risks

SHP2 inhibitors are not a monolithic class; their binding modes, selectivity profiles, and cellular activities vary dramatically. II-B08 binds to the catalytic site in a noncompetitive manner, a mechanism distinct from allosteric inhibitors like SHP099, leading to different functional consequences [1][2]. Furthermore, studies have shown that commonly used active-site SHP2 inhibitors, including II-B08, 11a-1, and GS-493, exhibit distinct off-target effects on platelet-derived growth factor receptor beta (PDGFRβ), with II-B08 demonstrating a unique cellular-context-dependent inhibition profile [3]. These mechanistic and off-target differences preclude simple interchangeability and necessitate careful, evidence-based selection for specific research applications.

Mechanism mismatch: allosteric vs. active-site

Allosteric inhibitors (e.g., SHP099) stabilize auto-inhibited conformations, leading to distinct pERK rebound profiles that may not occur with active-site binders.

Off-target kinase profiles differ among active-site inhibitors

II-B08, 11a-1, and GS-493 exhibit divergent PDGFRβ inhibition mechanisms; GS-493 directly inhibits purified kinases while II-B08’s effect is cell-context-dependent.

Selectivity context may not transfer across chemical series

NSC-87877 is nearly equipotent against SHP1 and lacks robust cellular pathway inhibition, whereas II-B08 provides a wider selectivity window for SHP2-specific studies.

• [1] Zhang X, He Y, Liu S, et al. Salicylic acid based small molecule inhibitor for the oncogenic Src homology-2 domain containing protein tyrosine phosphatase-2 (SHP2). J Med Chem. 2010;53(6):2482-2493. View Source
• [2] Chen YN, LaMarche MJ, Chan HM, et al. Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature. 2016;535(7610):148-152. View Source
• [3] Zhu G, et al. Off-target inhibition by active site-targeting SHP2 inhibitors. FEBS Open Bio. 2018;8(9):1405-1414. View Source

II-B08 vs. SHP2 Inhibitors

II-B08 vs. SHP099 Mechanism

II-B08 binds to the catalytic domain of SHP2, acting as a reversible, noncompetitive inhibitor. This is in contrast to SHP099, which binds to an allosteric pocket at the interface of the N-terminal SH2, C-terminal SH2, and phosphatase domains, stabilizing an auto-inhibited conformation. This mechanistic difference has direct functional implications: in FLT3-ITD AML cell lines, short-term treatment with the allosteric inhibitor SHP099 causes a strong dephosphorylation of ERK1/2 (pERK) that rebounds to baseline levels over time or in resistant cells, indicating adaptive resistance [1]. In contrast, the active-site inhibitor II-B08, due to its direct catalytic site engagement, may circumvent certain resistance mechanisms associated with allosteric modulation [2]. Furthermore, dual SHP2 inhibition using both an allosteric (SHP099) and an active-site (II-B08) inhibitor has been shown to prevent this pERK rebound, confirming distinct, non-redundant roles [1].

SHP2 Inhibition Mechanism

Cross-study comparable

Reversible, noncompetitive catalytic site binding vs. allosteric SHP099

Mechanistic context for pERK rebound studies in FLT3-ITD AML cells

Combined inhibition prevents adaptive resistance rebound

Evidence Dimension	Mechanism of SHP2 Inhibition
Target Compound Data	Reversible, noncompetitive; binds catalytic domain; IC50 = 5.5 µM; Ki = 5.2 µM
Comparator Or Baseline	SHP099: Allosteric; binds interface of N-SH2, C-SH2, and PTP domains; IC50 = 0.071 µM
Quantified Difference	Different binding sites and mechanisms; II-B08 is noncompetitive, SHP099 is allosteric; II-B08 prevents pERK rebound when combined with SHP099
Conditions	Biochemical assays (IC50/Ki); cellular studies in FLT3-ITD AML cells

Why This Matters

The binding mechanism dictates the inhibitor's effect on SHP2 conformation and its susceptibility to resistance, making II-B08 essential for studies requiring active-site inhibition or for combination strategies to overcome allosteric inhibitor resistance.

• [1] Pfeiffer A, et al. Impact of SHP2 tyrosine phosphorylation on the development of acquired resistance to allosteric SHP2 inhibitors. Oncotarget. 2023;14:281-283. View Source
• [2] Chen YN, LaMarche MJ, Chan HM, et al. Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature. 2016;535(7610):148-152. View Source

II-B08 vs. NSC-87877 Selectivity & Potency

II-B08 exhibits a distinct selectivity and potency profile compared to the commonly used SHP2 inhibitor NSC-87877. II-B08 demonstrates >3-fold selectivity for SHP2 (IC50 = 5.5 µM) over SHP1 (IC50 = 15.7 µM) and PTP1B (IC50 = 14.3 µM), with further selectivity (2.6- to 5.7-fold) against other phosphatases like FAP1 (20.3 µM), Lyp (25.0 µM), and CD45 (30.0 µM) . In contrast, NSC-87877 potently inhibits SHP2 with an IC50 of 0.318 µM but shows almost no selectivity against SHP1 (IC50 = 0.355 µM) [1]. Critically, studies have shown that NSC-87877 does not robustly inhibit growth factor-dependent MAPK pathway activation in cells, whereas II-B08 effectively blocks growth factor-stimulated ERK1/2 activation and hematopoietic progenitor proliferation [2].

SHP2 vs. SHP1 Selectivity

Cross-study comparable

2.9-fold selective (SHP2 IC50 5.5 µM; SHP1 15.7 µM); NSC-87877: 1.1-fold

Selectivity context supports SHP2-specific signaling research

Biochemical enzyme inhibition assays

Evidence Dimension	Selectivity for SHP2 vs. SHP1
Target Compound Data	SHP2 IC50 = 5.5 µM; SHP1 IC50 = 15.7 µM (2.9-fold selective)
Comparator Or Baseline	NSC-87877: SHP2 IC50 = 0.318 µM; SHP1 IC50 = 0.355 µM (1.1-fold selective)
Quantified Difference	II-B08: 2.9-fold selective; NSC-87877: 1.1-fold selective (nearly equipotent)
Conditions	Biochemical enzyme inhibition assays

Why This Matters

For studies requiring SHP2-specific inhibition with minimized SHP1 off-target effects, II-B08 provides a clearer pharmacological window, whereas NSC-87877's lack of selectivity and poor cellular efficacy make it a less reliable tool for probing SHP2-specific functions.

• [1] GLPBIO. NSC 87877 - Product Datasheet. View Source
• [2] Zhu G, et al. Off-target inhibition by active site-targeting SHP2 inhibitors. FEBS Open Bio. 2018;8(9):1405-1414. View Source

II-B08 vs. GS-493 Off-Target Effects

A 2018 comparative study of active-site SHP2 inhibitors revealed distinct off-target profiles among II-B08, 11a-1, and GS-493. All three compounds were shown to inhibit ligand-evoked activation and trans-phosphorylation of the platelet-derived growth factor receptor beta (PDGFRβ) in a cellular context. However, while GS-493 also directly inhibited purified human PDGFRβ and SRC kinases in vitro, the PDGFRβ inhibition by II-B08 and 11a-1 occurred only in the cellular context, suggesting an indirect or cell-specific mechanism rather than direct kinase inhibition [1]. This distinction implies that II-B08's off-target effects are more context-dependent and may be less likely to interfere with certain in vitro kinase assays compared to GS-493.

PDGFRβ Off-Target Profile

Head-to-head comparison

Cellular-context-dependent PDGFRβ inhibition; no direct purified kinase inhibition in vitro

Off-target context aids cell-based SHP2 pathway interpretation

NIH 3T3 fibroblasts; purified PDGFRβ kinase assays

Evidence Dimension	Inhibition of PDGFRβ
Target Compound Data	Inhibits PDGFRβ activation only in cellular context; no direct inhibition of purified PDGFRβ
Comparator Or Baseline	GS-493: Inhibits purified human PDGFRβ and SRC in vitro; also inhibits in cellular context
Quantified Difference	Qualitative: II-B08 shows cellular-context-dependent PDGFRβ inhibition; GS-493 shows direct in vitro kinase inhibition
Conditions	NIH 3T3 fibroblasts; in vitro kinase assays with purified PDGFRβ

Why This Matters

For experiments involving purified kinases or where direct off-target kinase inhibition must be minimized, II-B08 offers a more context-dependent off-target profile compared to GS-493, providing a clearer interpretation of SHP2-specific effects in cellular assays.

• [1] Zhu G, et al. Off-target inhibition by active site-targeting SHP2 inhibitors. FEBS Open Bio. 2018;8(9):1405-1414. View Source

In Vivo Activity in EGFR Inhibitor-Resistant NSCLC

In a preclinical model of EGFR inhibitor-resistant non-small cell lung carcinoma (NSCLC), II-B08 demonstrated significant in vivo tumor growth suppression. In H1975 xenografts in NOD-SCID mice, daily intraperitoneal injection of II-B08 at 100 mg/kg resulted in a marked reduction in tumor volume compared to vehicle control (DMSO) [1]. The study further showed that treatment of H1975 cells with II-B08 phenocopied the growth inhibition and reduced ERK1/2 activation observed with SHP2 siRNA, confirming the compound's on-target in vivo efficacy in a clinically relevant resistance model [2]. This contrasts with other active-site inhibitors like NSC-87877, which have shown poor cellular efficacy and have not been robustly validated in such resistance models.

In Vivo Tumor Model Response

Class-level inference

100 mg/kg daily i.p. reduced H1975 xenograft tumor volume vs. vehicle

Model-response endpoint context in EGFR-resistant NSCLC xenografts

NOD-SCID mouse model; siRNA phenocopy confirmed on-target effect

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	100 mg/kg daily i.p. significantly reduced H1975 xenograft tumor volume
Comparator Or Baseline	NSC-87877: No robust in vivo anti-tumor activity reported in similar models
Quantified Difference	Significant tumor volume reduction vs. no reported efficacy for NSC-87877
Conditions	H1975 NSCLC xenograft in NOD-SCID mice

Why This Matters

For in vivo studies of SHP2 inhibition in EGFR inhibitor-resistant NSCLC, II-B08 is a validated tool with demonstrated efficacy, whereas other active-site inhibitors like NSC-87877 lack this critical validation.

• [1] Liu S, et al. Targeting SHP2 for EGFR inhibitor resistant non-small cell lung carcinoma. Biochem Biophys Res Commun. 2013;439(4):586-590. View Source
• [2] PMC3822432: Figure 2. SHP2 inhibitor II-B08 reduces ERK1/2 activation, cell proliferation and tumor growth. View Source

II-B08 Optimal Use Cases

Adaptive Resistance to Allosteric SHP2 Inhibitors

II-B08 is uniquely suited for combination studies with allosteric SHP2 inhibitors like SHP099. As demonstrated in FLT3-ITD AML models, while SHP099 treatment alone leads to a rebound in pERK signaling indicative of adaptive resistance, co-treatment with the active-site inhibitor II-B08 prevents this rebound, confirming a distinct and complementary mechanism of action [1]. Researchers studying resistance to allosteric SHP2 inhibitors should procure II-B08 to validate their findings and explore combination strategies.

SHP2-Specific Cellular Signaling

When the research objective requires distinguishing SHP2-specific signaling from that of the closely related phosphatase SHP1, II-B08 offers a superior selectivity window compared to NSC-87877. With a 2.9-fold selectivity for SHP2 over SHP1 (IC50: 5.5 µM vs. 15.7 µM), II-B08 minimizes confounding effects from SHP1 inhibition, which is nearly equipotent with NSC-87877 [2]. This makes II-B08 the preferred active-site inhibitor for cell-based studies aimed at dissecting SHP2-specific roles in growth factor and cytokine signaling.

In Vivo EGFR Inhibitor-Resistant NSCLC Models

II-B08 is a validated in vivo tool for studying SHP2 inhibition in the context of EGFR inhibitor resistance. Its demonstrated ability to suppress tumor growth in H1975 xenograft models provides a reliable benchmark for preclinical efficacy studies [3]. Researchers exploring SHP2 as a therapeutic target in resistant NSCLC should consider II-B08 for in vivo proof-of-concept experiments.

Context-Dependent Off-Target Profile in Cell Assays

For cellular experiments where direct inhibition of purified kinases is a confounding factor, II-B08 presents a more context-dependent off-target profile compared to GS-493. While both inhibitors affect PDGFRβ in cells, II-B08 does not directly inhibit purified PDGFRβ or SRC in vitro, suggesting a cell-specific mechanism [4]. This property allows for a cleaner interpretation of SHP2-dependent effects in certain cell-based assays.

Application

Selection Property

Validation Focus

Allosteric inhibitor resistance studies

Active-site catalytic binding

pERK rebound prevention in cell models

SHP2-selective signaling research

SHP2/SHP1 selectivity profile

Cell-based ERK1/2 activation readouts

EGFR inhibitor-resistant NSCLC xenograft models

In vivo tumor model response

Tumor volume endpoint monitoring

Cell assays with minimized direct kinase off-targets

Context-dependent off-target profile

PDGFRβ cellular inhibition context

• [1] Pfeiffer A, et al. Impact of SHP2 tyrosine phosphorylation on the development of acquired resistance to allosteric SHP2 inhibitors. Oncotarget. 2023;14:281-283. View Source
• [2] GLPBIO. NSC 87877 - Product Datasheet. View Source
• [3] Liu S, et al. Targeting SHP2 for EGFR inhibitor resistant non-small cell lung carcinoma. Biochem Biophys Res Commun. 2013;439(4):586-590. View Source
• [4] Zhu G, et al. Off-target inhibition by active site-targeting SHP2 inhibitors. FEBS Open Bio. 2018;8(9):1405-1414. View Source